4-Benzyloxyphenylbutyric acid

• Molecular Formula: C17H18O3
• Molecular Weight: 270.32 g/mol
• IUPAC Name: 2-(4-phenylmethoxyphenyl)butanoic acid
• InChI: InChI=1S/C17H18O3/c1-2-16(17(18)19)14-8-10-15(11-9-14)20-12-13-6-4-3-5-7-13/h3-11,16H,2,12H2,1H3,(H,18,19)
• InChI Key: MNSDWKQEXPQMMM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=C(C=C1)OCC2=CC=CC=C2)C(=O)O

Description

4-Benzyloxyphenylbutyric acid is a phenylbutyric acid derivative characterized by a benzyloxy (-OCH₂C₆H₅) substituent on the phenyl ring. These derivatives are primarily used in research settings, including organic synthesis, pharmaceutical intermediates, and biochemical studies. The benzyloxy group may influence solubility, bioavailability, and metabolic stability compared to other substituents .

Comparison with Similar Compounds

The following comparison focuses on structurally related phenylbutyric acid derivatives, highlighting their molecular features, applications, and safety profiles based on available evidence.

Structural and Functional Differences

Compound	CAS No.	Molecular Formula	Key Substituent	Purity	Primary Use
4-Phenylbutyric acid	1821-12-1	C₁₀H₁₂O₂	Phenyl (-C₆H₅)	N/A	Laboratory chemical, drug synthesis
4-(4-Fluorophenyl)butyric acid	N/A	C₁₀H₁₁FO₂	4-Fluorophenyl (-C₆H₄F)	97%	Biochemical research
4-(4-Fluorobenzoyl)butyric acid	N/A	C₁₁H₁₁FO₃	4-Fluorobenzoyl (-COC₆H₄F)	N/A	Organic synthesis
4-Oxo-4-phenylbutyric acid	2051-95-8	C₁₀H₁₀O₃	Ketone (-CO-)	N/A	Pharmaceutical intermediate

Key Observations :

• Substituent Effects : Fluorine atoms (electron-withdrawing) enhance metabolic stability and binding affinity in drug candidates compared to unsubstituted phenyl groups. The ketone group in 4-oxo-4-phenylbutyric acid increases acidity (pKa ~3.5) and reactivity in nucleophilic reactions.

Q & A

Q. What are the key identifiers and synonyms for 4-Benzyloxyphenylbutyric acid, and how can they assist in literature searches?

The compound is systematically named 4-Benzyloxyphenylbutyric acid (CAS RN: 1821-12-1) and has synonyms such as Benzenebutyric acid, 4-Phenylbutanoic acid, and gamma-Phenylbutyric acid . These aliases are critical for cross-referencing databases like PubChem or NIST to retrieve spectral data, toxicity profiles, or synthetic protocols. Researchers should use Boolean operators (e.g., "OR") to capture all variants in literature searches.

Q. What safety protocols are essential for handling 4-Benzyloxyphenylbutyric acid in laboratory settings?

Avoid inhalation, skin contact, or exposure to aerosols. Use PPE (gloves, lab coats, goggles) and work in a fume hood. In case of skin contact, wash immediately with soap and water; for eye exposure, rinse with water for ≥15 minutes. Store in a tightly sealed container in a well-ventilated area, away from incompatible materials like strong acids/oxidizers .

Q. How should researchers validate the purity of 4-Benzyloxyphenylbutyric acid before experimental use?

Combine analytical techniques:

• HPLC : Assess purity (>97% as per supplier standards) .
• NMR : Confirm structural integrity by verifying peaks corresponding to the benzyloxy and butyric acid moieties .
• Melting Point : Cross-check with literature values (e.g., NIST data) to detect impurities .

Advanced Research Questions

Q. How can researchers design experiments to study the stability of 4-Benzyloxyphenylbutyric acid under varying pH conditions?

• Experimental Setup : Prepare buffered solutions (pH 2–12) and incubate the compound at 25°C and 37°C.
• Analysis : Use LC-MS to monitor degradation products over time.
• Key Considerations : The compound is stable under neutral conditions but may hydrolyze in strongly acidic/alkaline environments, releasing benzyl alcohol or phenylbutyrate derivatives .

Q. What strategies resolve contradictions in reported biological activity data for 4-Benzyloxyphenylbutyric acid derivatives?

• Data Triangulation : Compare results from orthogonal assays (e.g., enzyme inhibition vs. cell viability).
• Structural Confirmation : Verify derivative integrity (e.g., sodium 4-phenylbutyrate) via FT-IR or X-ray crystallography .
• Dose-Response Analysis : Ensure studies use standardized concentrations (e.g., µM to mM ranges) and control for solvent effects (e.g., DMSO toxicity) .

Q. How can researchers mitigate risks when scaling up synthesis of 4-Benzyloxyphenylbutyric acid?

• Process Optimization : Conduct small-scale reaction calorimetry to identify exothermic peaks and adjust cooling rates.
• Hazard Analysis : Avoid incompatible reagents (e.g., strong oxidizers) and monitor for hazardous decomposition products like CO or HBr under high temperatures .
• Quality Control : Implement in-line PAT (Process Analytical Technology) tools (e.g., Raman spectroscopy) for real-time purity assessment .

Q. What methodologies are recommended for studying the compound’s role in metabolic pathways?

• Isotopic Labeling : Use ¹³C-labeled 4-Benzyloxyphenylbutyric acid to trace incorporation into fatty acid oxidation cycles via GC-MS.
• Knockout Models : Employ CRISPR-edited cell lines to assess dependency on specific enzymes (e.g., acyl-CoA synthetases).
• Transcriptomics : Pair with RNA-seq to identify downstream gene regulation effects .